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Compound of Interest

Compound Name: C.I. Acid Brown 75

Cat. No.: B1632024 Get Quote

Disclaimer: Specific experimental data on the environmental fate of C.I. Acid Brown 75 is

limited in publicly available scientific literature. This guide synthesizes information on the known

properties of C.I. Acid Brown 75 with data from studies on structurally similar sulfonated azo

dyes to provide a comprehensive overview of its expected environmental transformation and

impact. The degradation pathways and quantitative data presented are based on

representative examples from this class of dyes.

Introduction
C.I. Acid Brown 75 (CAS No. 8011-86-7) is a trisazo acid dye used in the textile and leather

industries.[1][2] Its molecular structure, characterized by three azo (-N=N-) bonds and sulfonic

acid groups, renders it highly soluble in water and resistant to fading, properties desirable for

dyeing processes.[2][3] However, these same characteristics contribute to its potential for

environmental persistence and dispersal in aquatic systems. The discharge of effluents

containing such dyes is a significant environmental concern due to water coloration, which

reduces light penetration for aquatic photosynthesis, and the potential toxicity of the dye and its

degradation byproducts.[4] This guide provides a technical examination of the anticipated

environmental fate of C.I. Acid Brown 75, focusing on its biodegradation, photodegradation,

and abiotic degradation pathways, as well as its ecotoxicological profile.

Chemical and Physical Properties of C.I. Acid Brown 75
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Property Value Reference

C.I. Name Acid Brown 75

CAS Number 8011-86-7

Molecular Formula C₂₈H₁₅N₉Na₂O₁₆S₂

Molecular Weight 843.58 g/mol

Appearance Dark red-light brown powder

Water Solubility 91 g/L at 20°C

Log P (octanol/water) Approx. 2.3 at 25°C

Biodegradation
The biodegradation of sulfonated azo dyes like C.I. Acid Brown 75 is a complex process that

typically requires a combination of anaerobic and aerobic conditions for complete

mineralization.

Anaerobic Degradation
Under anaerobic conditions, the primary and often rate-limiting step is the reductive cleavage

of the azo bonds. This process is catalyzed by non-specific microbial enzymes, particularly

azoreductases. The azo linkages act as terminal electron acceptors, leading to the breaking of

the -N=N- bonds and the formation of colorless aromatic amines. For C.I. Acid Brown 75, this

would result in the formation of several aromatic amine intermediates.

Aerobic Degradation
The aromatic amines produced during anaerobic degradation are often more resistant to

further breakdown under anaerobic conditions and can be toxic or carcinogenic. Subsequent

aerobic treatment is necessary for the mineralization of these intermediates. A variety of

bacteria have been shown to degrade aromatic amines through the action of oxygenase and

hydroxylase enzymes, ultimately breaking down the aromatic rings into carbon dioxide, water,

and inorganic salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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